Cas no 2241140-54-3 (4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanol)

• Product Name: 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanol
• CAS No: 2241140-54-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 6152247
• PubChem ID: 138039580
• Update Time: 2025-07-17

4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanol
• (4-propan-2-yl-2-oxabicyclo[2.1.1]hexan-1-yl)methanol
• EN300-1666718
• EN300-37375188
• SCHEMBL22585266
• 2241140-54-3
• [4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-yl]methanol

• Inchi： 1S/C9H16O2/c1-7(2)8-3-9(4-8,5-10)11-6-8/h7,10H,3-6H2,1-2H3
• InChI Key： LFARKNPHTWBYSS-UHFFFAOYSA-N
• SMILES： O1CC2(C(C)C)CC1(CO)C2

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(propan-2-yl)-2-oxabicyclo2.1.1hexan-1-ylmethanol

Comprehensive Overview of 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanol (CAS No. 2241140-54-3)

The compound 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanol (CAS No. 2241140-54-3) is a bicyclic organic molecule featuring a unique oxabicyclo[2.1.1]hexane core structure. This scaffold is increasingly studied in medicinal chemistry and material science due to its rigid three-dimensional geometry, which enhances binding affinity and selectivity in molecular interactions. The presence of a propan-2-yl (isopropyl) group and a hydroxymethyl moiety further diversifies its reactivity, making it a versatile intermediate for synthetic applications. Researchers are particularly interested in its potential as a building block for bioactive molecules and functional materials.

In recent years, the demand for novel bicyclic compounds like 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanol has surged, driven by advancements in drug discovery and green chemistry. A growing body of literature highlights its utility in asymmetric synthesis and catalysis, aligning with the industry's shift toward sustainable methodologies. For instance, its oxabicyclo framework is being explored for designing chiral ligands and organocatalysts, addressing key challenges in enantioselective transformations. These applications resonate with current trends in pharmaceutical innovation and renewable chemical production.

From a structural perspective, the 2-oxabicyclo[2.1.1]hexane system imparts significant steric constraints, which can modulate the physicochemical properties of derived compounds. This characteristic is critical for optimizing drug-like properties, such as solubility and metabolic stability, a topic frequently searched by chemists and formulators. Computational studies on CAS No. 2241140-54-3 suggest its potential as a conformationally restricted analog of flexible pharmacophores, a strategy widely adopted in fragment-based drug design. Such insights are often queried in academic and industrial research forums.

The synthetic routes to 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanol typically involve ring-closing reactions or cycloadditions, with emphasis on atom economy and mild conditions—a priority in modern process chemistry. Analytical techniques like NMR spectroscopy and X-ray crystallography are essential for confirming its stereochemistry, a detail highly relevant to researchers validating structural integrity. These methodologies align with frequent search queries on compound characterization and spectral data interpretation.

Beyond pharmaceuticals, CAS No. 2241140-54-3 has garnered attention in material science for its potential in polymer modification and surface functionalization. Its hydroxymethyl group enables covalent attachment to matrices, a feature explored in smart coatings and nanocomposites. This interdisciplinary relevance bridges gaps between chemistry and engineering, a nexus often explored in high-impact journals and patent filings.

In summary, 4-(propan-2-yl)-2-oxabicyclo[2.1.1]hexan-1-ylmethanol represents a compelling case study in the convergence of structural novelty and practical utility. Its applications span targeted therapeutics, sustainable catalysis, and advanced materials, reflecting broader scientific priorities. As interest in three-dimensional molecular architectures grows, this compound is poised to remain a focal point in both academic and industrial research.